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Compound of Interest

Compound Name: Reactive orange 86

Cat. No.: B1607117 Get Quote

AN-RO86-01

Audience: Researchers, scientists, and drug development professionals.

Abstract
This document provides a comprehensive guide for the preparation of standard solutions of C.I.

Reactive Orange 86. Reactive Orange 86 is a water-soluble azo dye primarily used in the

textile industry for dyeing cellulosic fibers.[1][2] In a research setting, precise and accurate

standard solutions are critical for various applications, including quantitative analysis,

calibration of analytical instruments, and in vitro or in vivo studies investigating dye-molecule

interactions or degradation. This protocol outlines the necessary materials, safety precautions,

and a detailed, step-by-step procedure for preparing a primary stock solution and subsequent

serial dilutions.

Chemical & Physical Properties
Proper preparation of standard solutions requires accurate information about the compound.

Key properties of Reactive Orange 86 are summarized below.
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Property Value Reference

CI Name C.I. Reactive Orange 86 [1]

Appearance Orange / Yellow Powder [1][3]

Molecular Weight ~759.41 g/mol [4]

Molecular Formula C₂₀H₁₁Cl₂N₈O₁₀S₃·3Na [4]

CAS Number 83929-91-3 (common) [3][5]

Solubility (in water) 150 g/L at 20°C [1]

Safety & Handling
While Reactive Orange 86 is generally considered non-hazardous for its intended industrial

use, standard laboratory safety practices should be strictly followed.[3]

Personal Protective Equipment (PPE): Always wear a lab coat, nitrile gloves, and safety

glasses with side-shields when handling the dye powder or its solutions.[6][7]

Ventilation: Handle the solid powder in a well-ventilated area or a chemical fume hood to

minimize inhalation of airborne particulates.[7]

Handling: Avoid contact with skin and eyes.[7] In case of contact, rinse the affected area

thoroughly with water.[8] Avoid generating dust.[7]

Storage: Store the solid dye and its solutions in tightly sealed containers in a cool, dry place,

protected from light.[3]

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Experimental Protocol: Preparation of Standard
Solutions
This protocol describes the preparation of a 1000 mg/L primary stock solution and a series of

working standard solutions through serial dilution.
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4.1 Materials & Reagents

Reactive Orange 86 powder (Purity ≥ 99%)

Deionized (DI) or Distilled (D) water, Type II or better

Analytical balance (readable to 0.1 mg)

100 mL Class A volumetric flask (for stock solution)

Five 10 mL Class A volumetric flasks (for working solutions)

Calibrated micropipettes (P1000, P5000) and sterile tips

Weighing paper or boat

Spatula

Beakers

Magnetic stirrer and stir bar (optional)

Parafilm® or flask stoppers

4.2 Preparation of 1000 mg/L Primary Stock Solution

Weighing: Accurately weigh 100.0 mg of Reactive Orange 86 powder using an analytical

balance.

Dissolving: Transfer the powder to a 250 mL beaker containing approximately 80 mL of DI

water. If needed, use a magnetic stirrer at low speed to facilitate dissolution. The high

solubility of the dye means it should dissolve readily.[1]

Transfer: Quantitatively transfer the dissolved dye solution into a 100 mL Class A volumetric

flask. Rinse the beaker multiple times with small volumes of DI water, adding the rinsate to

the volumetric flask to ensure all dye is transferred.
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Dilution to Volume: Carefully add DI water to the flask until the bottom of the meniscus is

aligned with the calibration mark.

Homogenization: Stopper the flask and invert it 15-20 times to ensure the solution is

thoroughly mixed and homogenous.

Labeling & Storage: Label the flask clearly as "Reactive Orange 86 - 1000 mg/L Stock

Solution" with the preparation date. Store in a cool, dark place.

4.3 Preparation of Working Standard Solutions (10 - 500 mg/L)

Prepare a series of working standards by performing serial dilutions from the 1000 mg/L

primary stock solution as detailed in the table below. For each standard, transfer the calculated

volume of the stock solution into a clean 10 mL volumetric flask, dilute to the mark with DI

water, and homogenize thoroughly.

Target Concentration
(mg/L)

Volume of 1000 mg/L Stock
(mL)

Final Volume (mL)

500 5.0 10

250 2.5 10

100 1.0 10

50 0.5 10

10 0.1 10

Visualized Workflows
The following diagrams illustrate the key processes described in this protocol.
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1. Weigh 100 mg
Reactive Orange 86

2. Dissolve in ~80 mL
DI Water

3. Transfer to 100 mL
Volumetric Flask

4. Dilute to Mark
with DI Water

5. Homogenize
(Invert 15-20x)

Primary Stock Solution
(1000 mg/L)

Click to download full resolution via product page

Caption: Workflow for preparing the primary stock solution.
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1000 mg/L
Stock

500 mg/L

5.0 mL -> 10 mL

250 mg/L

2.5 mL -> 10 mL

100 mg/L

1.0 mL -> 10 mL

50 mg/L

0.5 mL -> 10 mL

10 mg/L

0.1 mL -> 10 mL

Click to download full resolution via product page

Caption: Logical diagram for creating working standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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